Cathepsin L-IN-3

• Molecular Formula: C41H49N7O4S
• Molecular Weight: 735.9 g/mol
• InChI: InChI=1S/C41H49N7O4S/c1-53-28-36(46-37(49)27-31-19-21-33(22-20-31)32-16-9-4-10-17-32)40(52)47-34(18-11-24-45-41(42)43)39(51)48-35(26-30-14-7-3-8-15-30)38(50)44-25-23-29-12-5-2-6-13-29/h2-10,12-17,19-22,34-36H,11,18,23-28H2,1H3,(H,44,50)(H,46,49)(H,47,52)(H,48,51)(H4,42,43,45)/t34-,35+,36+/m1/s1
• InChIKey: UYRQVAFRIYOHSH-SBPNQFBHSA-N

Cathepsin L-IN-3: Selective Non-Covalent Inhibitor

Cathepsin L-IN-3, also known as Compound 7 or N-(4-Biphenylacetyl)-S-methylcysteine-(D)-Arg-Phe-β-phenethylamide (CAS 478164-48-6), is a tripeptide-sized, noncovalent, and reversible inhibitor of the cysteine protease cathepsin L . It was rationally designed to mimic the autoinhibitory mechanism of the propeptide of procathepsin L, binding in a reverse orientation across the enzyme's active site [1]. The compound demonstrates high potency with a reported Ki of 4.3 nM against human cathepsin L [2]. Its noncovalent mechanism of action distinguishes it from many other peptidomimetic inhibitors that rely on covalent warheads [1].

Workflow

Cathepsin L-specific functional studies in cellular or in vivo models

Mechanism

Reversible, non-covalent inhibition allows temporal control and washout experiments

Selection Logic

Higher selectivity profile over broad-spectrum inhibitors avoids cathepsin cross-reactivity

• [1] Chowdhury, S. F., Sivaraman, J., Wang, J., Devanathan, G., Lachance, P., Qi, H., ... & Purisima, E. O. (2002). Design of noncovalent inhibitors of human cathepsin L. From the 96-residue proregion to optimized tripeptides. Journal of Medicinal Chemistry, 45(24), 5321-5329. View Source
• [2] BRENDA. (n.d.). Ligand Information: biphenyl-4-yl-acetylmethylcysteine-D-Arg-Phe-N-(2-phenylethyl)amide. Retrieved April 18, 2026, from https://www.brenda-enzymes.org/ligand.php?brenda_ligand_id=53174 View Source

Cathepsin L-IN-3 vs. Broad-Spectrum Inhibitors

Substitution with other cathepsin L inhibitors is scientifically unsound due to critical differences in potency, selectivity profile, and inhibition mechanism. While several compounds target cathepsin L, Cathepsin L-IN-3's high potency (Ki 4.3 nM) and pronounced selectivity over cathepsins K and B (310-fold and 210-fold, respectively) [1] are unique among noncovalent tripeptide inhibitors. Furthermore, many alternative inhibitors, such as Cathepsin L-IN-2 (Z-Phe-Phe-FMK), act via irreversible covalent modification , which fundamentally alters the dynamics of enzyme inhibition and can lead to off-target effects. Substituting Cathepsin L-IN-3 with a less potent, less selective, or covalent inhibitor will introduce experimental variability and confound data interpretation, as detailed in the following quantitative evidence guide.

This Compound

Selective, non-covalent cathepsin L inhibitor. Reported selectivity profile substantially higher than natural propeptide.

Broad-Spectrum / Irreversible Alternatives

E-64 and similar agents inhibit multiple cathepsins with comparable potency, confounding cathepsin L-specific readouts. Irreversible covalent inhibitors permanently modify target, limiting pulse-chase applications.

• [1] Chowdhury, S. F., et al. (2002). Design of noncovalent inhibitors of human cathepsin L. From the 96-residue proregion to optimized tripeptides. Journal of Medicinal Chemistry, 45(24), 5321-5329. View Source

Cathepsin L-IN-3: Key Evidence

Selectivity Over Natural Propeptide

Cathepsin L-IN-3 exhibits a Ki of 4.3 nM, whereas the dual cathepsin L/S inhibitor Cathepsin L/S-IN-1 has a reported IC50 of 4.10 μM (4100 nM) for cathepsin L . This represents a potency difference of approximately 953-fold in favor of Cathepsin L-IN-3. The use of a high-potency inhibitor is critical for achieving complete enzyme saturation at low concentrations, which minimizes off-target effects and is essential for accurate kinetic studies.

Selectivity vs. natural propeptide

Cross-study comparable

Up to 310-fold selectivity (cat L/K) vs. 2-fold for natural propeptide

Supports cathepsin L-specific assay interpretation; E-64 shows non-selective IC50 (K 1.4, L 2.5, S 4.1 nM)

In vitro enzymatic assays; selectivity index >300-fold improvement over natural propeptide

Evidence Dimension	Inhibitory Potency (Ki vs IC50)
Target Compound Data	Ki = 4.3 nM
Comparator Or Baseline	Cathepsin L/S-IN-1 (IC50 = 4.10 μM)
Quantified Difference	~953-fold more potent
Conditions	In vitro enzymatic assay using human cathepsin L

Why This Matters

This vast difference in potency means that Cathepsin L-IN-3 can be used at significantly lower concentrations to achieve the same level of inhibition, reducing the risk of off-target interactions and improving the signal-to-noise ratio in cellular and biochemical assays.

Reversible Non-Covalent Inhibition

Cathepsin L-IN-3 demonstrates high selectivity for cathepsin L, with a 310-fold preference over cathepsin K and a 210-fold preference over cathepsin B [1][2]. This contrasts sharply with the natural 96-residue propeptide of cathepsin L, which exhibits only a 2-fold selectivity over cathepsin K [1]. This engineered selectivity is crucial for experiments requiring the specific attribution of an effect to cathepsin L activity, without confounding inhibition of closely related cysteine proteases.

Reversible non-covalent Ki

Data to verify

Ki = 4.3 nM (human cathepsin L)

Enables reversible target engagement studies without permanent enzyme modification

Compared to irreversible Z-FF-FMK and E-64; source documentation to confirm

Evidence Dimension	Selectivity Ratio (Cathepsin L over other cysteine cathepsins)
Target Compound Data	310-fold (over Cat K), 210-fold (over Cat B)
Comparator Or Baseline	Procathepsin L propeptide (2-fold over Cat K) and many other inhibitors with lower or unreported selectivity
Quantified Difference	Up to 308-fold improvement in selectivity
Conditions	In vitro enzymatic assays

Why This Matters

This high level of selectivity is paramount for researchers aiming to dissect the specific biological role of cathepsin L in complex pathways, such as cancer metastasis or antigen presentation, where the activity of other cathepsins could otherwise confound results.

• [1] Chowdhury, S. F., et al. (2002). Design of noncovalent inhibitors of human cathepsin L. From the 96-residue proregion to optimized tripeptides. Journal of Medicinal Chemistry, 45(24), 5321-5329. View Source
• [2] BRENDA. (n.d.). Ligand Information: biphenyl-4-yl-acetylmethylcysteine-D-Arg-Phe-N-(2-phenylethyl)amide. Retrieved April 18, 2026, from https://www.brenda-enzymes.org/ligand.php?brenda_ligand_id=53174 View Source

Hydrolytic Stability Advantage

Cathepsin L-IN-3 acts via a noncovalent, reversible mechanism, binding in a reverse orientation across the enzyme's active site [1]. This is in direct contrast to inhibitors like Cathepsin L-IN-2 (Z-Phe-Phe-FMK), which are described as potent and irreversible . Irreversible inhibitors permanently inactivate the enzyme, which can be advantageous for some applications but precludes studies requiring restoration of enzyme activity or investigation of reversible binding kinetics. Cathepsin L-IN-3's noncovalent nature allows for equilibrium-based studies and washout experiments.

Hydrolytic stability

Class-level inference

Resistant to hydrolysis at elevated cathepsin L concentrations

May maintain consistent inhibitor levels in extended assays

Class-level finding; verify for specific lot if critical

Evidence Dimension	Inhibition Mechanism
Target Compound Data	Noncovalent, reversible
Comparator Or Baseline	Cathepsin L-IN-2 (Z-Phe-Phe-FMK) - Irreversible covalent inhibitor
Quantified Difference	Qualitative mechanistic difference
Conditions	Biochemical and structural analyses

Why This Matters

For research requiring reversible inhibition, such as detailed enzyme kinetics, binding studies (e.g., SPR, ITC), or cellular experiments where transient inhibition is desired, a noncovalent inhibitor like Cathepsin L-IN-3 is the scientifically appropriate choice.

• [1] Chowdhury, S. F., et al. (2002). Design of noncovalent inhibitors of human cathepsin L. From the 96-residue proregion to optimized tripeptides. Journal of Medicinal Chemistry, 45(24), 5321-5329. View Source

High-Resolution Structural Validation: Cathepsin L-IN-3 Binding Mode Confirmed by 1.9 Å X-Ray Crystallography

The binding mode of Cathepsin L-IN-3 to human cathepsin L has been experimentally determined at high resolution. A 1.9 Å X-ray crystal structure is available in the Protein Data Bank (PDB ID: 1MHW) [1]. This structure confirms the predicted reverse-binding mode of the inhibitor and its noncovalent interaction with the enzyme's active site [2]. This level of structural characterization is not available for all cathepsin L inhibitors and provides a unique, verifiable foundation for structure-based drug design and detailed mechanistic studies.

Evidence Dimension	Availability of High-Resolution Experimental Structure
Target Compound Data	1.9 Å X-ray structure of inhibitor bound to human cathepsin L (PDB 1MHW)
Comparator Or Baseline	Many other small-molecule cathepsin L inhibitors lack publicly available, high-resolution co-crystal structures.
Quantified Difference	Qualitative difference in available structural data
Conditions	X-ray diffraction

Why This Matters

The availability of a high-resolution co-crystal structure significantly de-risks the use of this inhibitor in advanced applications like medicinal chemistry optimization, computational modeling, and understanding the precise molecular determinants of its potency and selectivity.

• [1] Worldwide Protein Data Bank (wwPDB). (2002). PDB Entry - 1MHW. Design of non-covalent inhibitors of human cathepsin L. From the 96-residue proregion to optimized tripeptides. Retrieved April 18, 2026, from https://www.wwpdb.org/pdb?id=pdb_00001mhw View Source
• [2] Chowdhury, S. F., et al. (2002). Design of noncovalent inhibitors of human cathepsin L. From the 96-residue proregion to optimized tripeptides. Journal of Medicinal Chemistry, 45(24), 5321-5329. View Source

Cathepsin L-IN-3: Key Applications

Cathepsin L-Specific Cancer Invasion

For researchers needing to specifically attribute a phenotype or biochemical activity to cathepsin L in the presence of other cysteine cathepsins (e.g., B, K, S). The high selectivity of Cathepsin L-IN-3 (310-fold over Cat K, 210-fold over Cat B) [1] ensures that observed effects are primarily due to cathepsin L inhibition, avoiding the confounding results common with less selective tools.

Dynamic Cathepsin L in Immune Cells

For scientists conducting detailed kinetic analyses, surface plasmon resonance (SPR) experiments, or isothermal titration calorimetry (ITC) studies. The noncovalent, reversible mechanism of Cathepsin L-IN-3 is a prerequisite for these assays, as irreversible inhibitors permanently modify the target and preclude equilibrium-based measurements.

High-Throughput Cathepsin L Screening

For medicinal chemists and computational biologists developing next-generation cathepsin L inhibitors. The availability of a high-resolution (1.9 Å) co-crystal structure of Cathepsin L-IN-3 with human cathepsin L (PDB 1MHW) [2] provides a validated starting point for understanding key binding interactions and performing rational design and virtual screening campaigns.

High-Potency Control for Phenotypic Screening Assays

For screening campaigns requiring a robust, high-potency positive control. With a Ki of 4.3 nM [3], Cathepsin L-IN-3 ensures strong and reliable inhibition at low micromolar or even nanomolar concentrations, establishing a clear and reproducible window of assay activity and minimizing the potential for compound-related artifacts.

Application

Selection Property

Validation Focus

Cathepsin L-specific cancer invasion studies

High cathepsin L selectivity over K/S/B

Confirm phenotype attribution to cathepsin L, not off-target proteases

Dynamic immune cell antigen processing

Reversible non-covalent binding

Pulse-chase recovery kinetics; temporal control of endolysosomal activity

High-throughput screening positive control

Hydrolytic stability over assay duration

Assay signal consistency; avoid false negatives from inhibitor degradation

• [1] Chowdhury, S. F., et al. (2002). Design of noncovalent inhibitors of human cathepsin L. From the 96-residue proregion to optimized tripeptides. Journal of Medicinal Chemistry, 45(24), 5321-5329. View Source
• [2] Worldwide Protein Data Bank (wwPDB). (2002). PDB Entry - 1MHW. Design of non-covalent inhibitors of human cathepsin L. From the 96-residue proregion to optimized tripeptides. Retrieved April 18, 2026, from https://www.wwpdb.org/pdb?id=pdb_00001mhw View Source
• [3] BRENDA. (n.d.). Ligand Information: biphenyl-4-yl-acetylmethylcysteine-D-Arg-Phe-N-(2-phenylethyl)amide. Retrieved April 18, 2026, from https://www.brenda-enzymes.org/ligand.php?brenda_ligand_id=53174 View Source